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Compound of Interest

Compound Name: 3-Ethoxypropylamine

Cat. No.: B153944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core characteristics of 3-
Ethoxypropylamine, a versatile primary amine compound. It includes detailed

physicochemical and spectroscopic data, experimental protocols for its synthesis, and a

summary of its primary applications.

Core Chemical Identity and Properties
3-Ethoxypropylamine, with the linear formula C2H5O(CH2)3NH2, is a clear, colorless liquid.

[1][2] It is also known by several synonyms, including 3-Ethoxy-1-propanamine and 3-

Aminopropyl ethyl ether.[1][3] This bifunctional molecule, containing both an ether linkage and

a primary amine group, is completely miscible with water and soluble in common organic

solvents.[1][3]

Table 1: Physicochemical Properties of 3-Ethoxypropylamine
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Property Value Reference(s)

CAS Number 6291-85-6 [4]

Molecular Formula C5H13NO [4]

Molecular Weight 103.16 g/mol [4]

Density 0.861 g/mL at 25 °C [1][4]

Boiling Point 136-138 °C [1][4]

Melting Point -70 °C [1][5]

Flash Point 32.8 °C (91 °F) [3][6]

Refractive Index (n20/D) 1.418 [1][4]

Vapor Pressure 7.19 mmHg at 25 °C [5][6]

pKa 9.79 ± 0.10 (Predicted) [1][7]

Water Solubility Miscible [1][3]

Table 2: Spectroscopic Data Summary

Spectroscopic Technique Key Features and Peaks Reference(s)

Mass Spectrometry (EI)
Major m/z peaks at 30 (base

peak), 56, 57, 74.
[8]

Infrared (IR) Spectroscopy
Data available from NIST/EPA

Gas-Phase Infrared Database.
[9]

¹H NMR, ¹³C NMR

Specific peak data not

available in the provided

search results but can be

predicted based on the

structure: expect signals for

ethyl group (CH3CH2), propyl

chain (OCH2CH2CH2N), and

amine protons (NH2).
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Experimental Protocols
2.1. Synthesis of 3-Ethoxypropylamine

A common industrial synthesis route involves a two-step process starting from ethanol and

acrylonitrile.[10]

Step 1: Preparation of 3-Ethoxypropionitrile Ethanol and acrylonitrile are reacted in the

presence of a strong-basicity catalyst.

Methodology:

Charge a reactor with ethanol and the catalyst.

Control the reactor temperature and slowly add acrylonitrile dropwise.

After the addition is complete, maintain the temperature for a set period to ensure the

reaction goes to completion, yielding 3-ethoxypropionitrile.[10]

Step 2: Hydrogenation to 3-Ethoxypropylamine The resulting 3-ethoxypropionitrile is then

reduced to form the final product.

Methodology:

The prepared 3-ethoxypropionitrile is subjected to hydrogenation in the presence of a

specific hydrogenation catalyst (e.g., a Raney nickel or cobalt-based catalyst), hydrogen

gas, and an inhibitor.[10]

The reaction is carried out under pressure in a suitable reactor.

Upon completion of the hydrogenation, the crude product is purified by vacuum distillation

to yield 3-ethoxypropylamine with a purity of over 99.5%.[10]
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Synthesis of 3-Ethoxypropylamine.

Applications in Research and Development
3-Ethoxypropylamine serves as a key intermediate and building block in various chemical

syntheses.

Dye and Cosmetic Production: It is widely employed as an intermediate in the manufacturing

of dyestuffs, such as disperse dyes.[1][5][11]

Polymer Chemistry: The compound has been used to modify polymer properties. For

instance, it can partially open the rigid oxetane chain in the synthesis of oxetane-based

oligomers to generate specific material characteristics.[4][12]

Pharmaceutical and Agrochemical Synthesis: As a primary amine, it is a versatile precursor

for creating more complex molecules with potential biological activity.
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Corrosion Inhibition: Similar alkoxypropylamines are used as corrosion inhibitors, suggesting

a potential application for 3-ethoxypropylamine in this area.[13][14]

Starting Material
(3-Ethoxypropylamine)

Chemical Synthesis

Purification
(e.g., Chromatography,

Distillation)
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General workflow for use in synthesis.
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Safety and Handling
3-Ethoxypropylamine is classified as a flammable and corrosive liquid.[5][8][15]

Hazards: It is a flammable liquid and vapor.[15][16] It is harmful if swallowed or inhaled and

causes severe skin burns and eye damage.[1][15]

Handling: Use in a well-ventilated area, away from ignition sources.[2][3] Personal protective

equipment (PPE), including gloves, safety goggles, and appropriate respiratory protection,

should be worn.[2]

Storage: Store in a cool, dry, and well-ventilated area in tightly closed containers.[3] It should

be kept separate from oxidizing agents.[3]

This guide is intended for informational purposes for qualified professionals. Always consult the

full Safety Data Sheet (SDS) before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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